![molecular formula C15H19N3O B7575319 N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide](/img/structure/B7575319.png)
N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide, also known as MPIC, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPIC belongs to the class of indole derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. In
Mechanism of Action
The precise mechanism of action of N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide is not fully understood, but it is believed to act through multiple pathways. This compound has been shown to inhibit the activity of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in the inflammatory response. This compound has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, which protect cells from oxidative stress-induced damage. Additionally, this compound has been shown to modulate the activity of various signaling pathways, including the MAPK and PI3K/Akt pathways, which are involved in cell survival and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species and lipid peroxidation, which are indicators of oxidative stress. This compound has also been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. In addition, this compound has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide in lab experiments is its ability to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo. In addition, the precise mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are numerous future directions for research on N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide. One area of interest is its potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further studies are needed to determine the precise mechanism of action of this compound and to identify the specific signaling pathways that it modulates. In addition, more research is needed to investigate the anticancer properties of this compound and to determine its efficacy in vivo. Finally, studies are needed to optimize the synthesis method of this compound and to improve its solubility in water for in vivo administration.
Synthesis Methods
N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide can be synthesized using a multistep synthetic route starting from 1-methyl-3-pyrrolidinone and indole-2-carboxylic acid. The first step involves the reaction of 1-methyl-3-pyrrolidinone with paraformaldehyde in the presence of hydrochloric acid to form N-(1-methylpyrrolidin-3-yl)methylformamide. This intermediate is then reacted with indole-2-carboxylic acid in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide to yield this compound.
Scientific Research Applications
N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory and antioxidant effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to have neuroprotective effects against oxidative stress-induced damage in neuronal cells. In addition, this compound has been found to have anticancer properties and has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-[(1-methylpyrrolidin-3-yl)methyl]-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O/c1-18-7-6-11(10-18)9-16-15(19)14-8-12-4-2-3-5-13(12)17-14/h2-5,8,11,17H,6-7,9-10H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZLZFRCGTLKTMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(C1)CNC(=O)C2=CC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.